Cas no 2680711-71-9 (benzyl N-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate)

• Product Name: benzyl N-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate
• CAS No: 2680711-71-9
• MF: C₁₆H₁₃BrN₄O₂
• MW: 373.204022169113
• CID: 5622319
• PubChem ID: 165931460
• Update Time: 2025-05-19

benzyl N-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680711-71-9
• benzyl N-[5-(3-bromophenyl)-4H-1,2,4-triazol-3-yl]carbamate
• EN300-28301117
• benzyl N-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate

• Inchi： 1S/C16H13BrN4O2/c17-13-8-4-7-12(9-13)14-18-15(21-20-14)19-16(22)23-10-11-5-2-1-3-6-11/h1-9H,10H2,(H2,18,19,20,21,22)
• InChI Key： HBQGRRSLQBWXBB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NC(=NN1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 372.02219g/mol
• Monoisotopic Mass: 372.02219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 79.9Ų

Additional information on benzyl N-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate

Benzyl N-5-(3-Bromophenyl)-4H-1,2,4-Triazol-3-Ylcarbamate: A Comprehensive Overview

Benzyl N-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate (CAS No. 2680711-71-9) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a benzyl group with a triazole ring and a bromophenyl substituent. The benzyl group serves as a versatile functional unit, while the triazole ring contributes to the compound's stability and reactivity. The presence of the bromophenyl group further enhances its pharmacological properties, making it a valuable molecule in modern drug discovery.

Recent studies have highlighted the potential of benzyl N-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate in inhibiting key enzymes involved in inflammatory pathways. Researchers have demonstrated that this compound exhibits potent anti-inflammatory activity by selectively targeting cyclooxygenase (COX) enzymes. This selective inhibition makes it a promising candidate for the development of novel anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs (nonsteroidal anti-inflammatory drugs). The anti-inflammatory properties of this compound have been validated through in vitro assays and preclinical studies, paving the way for further exploration in clinical settings.

In addition to its pharmacological applications, benzyl N-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate has shown remarkable efficacy in agricultural settings as a fungicide. Studies conducted in controlled environments have revealed its ability to inhibit the growth of pathogenic fungi such as Fusarium and Botrytis species. The fungicidal activity of this compound is attributed to its ability to disrupt fungal cell membranes and interfere with essential metabolic pathways. This dual functionality—simultaneously acting as an anti-inflammatory agent and fungicide—underscores its versatility and broad applicability across multiple industries.

The synthesis of benzyl N-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate involves a multi-step process that combines principles from organic chemistry and catalysis. The key steps include the preparation of the triazole ring via the Huisgen cycloaddition reaction and subsequent functionalization with the bromophenyl group. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis process, resulting in higher yields and improved purity levels. These innovations have significantly reduced production costs while maintaining the compound's high-quality standards.

From an environmental perspective, benzyl N-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate has been shown to exhibit low toxicity towards non-target organisms. Ecotoxicological studies indicate that it poses minimal risks to aquatic life when used at recommended application rates. This eco-friendly profile aligns with current global trends toward sustainable agriculture and green chemistry practices. The environmental safety of this compound has been extensively evaluated through various regulatory frameworks, ensuring its responsible use in both medical and agricultural contexts.

Looking ahead, ongoing research is focused on exploring additional therapeutic applications for benzyl N-5-(3-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate. Scientists are investigating its potential as an anticancer agent by studying its effects on tumor growth and metastasis. Preliminary results suggest that this compound may inhibit key signaling pathways involved in cancer progression, offering a new avenue for cancer treatment development. Furthermore, its role as an immunomodulator is being explored, with promising outcomes observed in immune response modulation assays.

In conclusion, benzyl N-5-(3-bromophenyl)-4H-1,2,4-triazol-3-Ylcarbamate (CAS No. 2680711–71–9) stands out as a multifaceted compound with diverse applications across pharmaceuticals and agriculture. Its unique chemical structure endows it with exceptional biological activity and stability, making it an invaluable tool in modern drug discovery and development processes. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing human health and sustainable agricultural practices.